![molecular formula C12H17ClFN B2593725 2-[(2-Fluorophenyl)methyl]piperidine hydrochloride CAS No. 1955492-78-0](/img/structure/B2593725.png)
2-[(2-Fluorophenyl)methyl]piperidine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-Fluorophenyl)methyl]piperidine hydrochloride is a chemical compound commonly used as a pharmaceutical intermediate and in research . It is used in the pharmaceutical field to synthesize piperidine compounds, which are commonly used in the treatment of mental illness and anti-allergic drugs .
Synthesis Analysis
The synthesis of piperidine derivatives has been a topic of recent research. Methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound is based on structures generated from information available in ECHA’s databases . The InChI code is1S/C12H16FN.ClH/c13-12-7-2-1-5-10(12)9-11-6-3-4-8-14-11;/h1-2,5,7,11,14H,3-4,6,8-9H2;1H
. Chemical Reactions Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Physical and Chemical Properties Analysis
This compound has a molecular weight of 229.72 . It is a powder that should be stored at room temperature .Scientific Research Applications
Neuroleptic Agent and Brain Receptor Studies
Research has explored compounds related to "2-[(2-Fluorophenyl)methyl]piperidine hydrochloride" in the context of neuroleptic drugs and brain receptor activity. For instance, studies on neuroleptic butyrophenones and the synthesis of specific fluorinated analogs highlight the compound's relevance in neurologic and psychiatric research, including potential applications in metabolic studies and as neurotoxic analogs for understanding brain disorders (Nakatsuka, Kawahara, & Yoshitake, 1981; Berridge et al., 1993).
Synthesis and Structural Analysis
The compound's structural analogs have been analyzed for their crystal forms, showcasing the chemical's relevance in pharmaceutical formulation and the importance of its structural properties in drug design (Yokota, Uekusa, & Ohashi, 1999).
Anticancer Research
Compounds structurally related to "this compound" have been investigated for their potential in treating cancer, such as through the inhibition of Aurora kinase, illustrating the chemical's applicability in oncological research (ロバート ヘンリー,ジェームズ, 2006).
Pharmacokinetic and Drug Metabolism Studies
The research has also delved into the pharmacokinetics and drug metabolism of related compounds, providing insights into how such chemicals are processed in the body, which is crucial for the development of effective and safe medications (Teffera et al., 2013).
Antimicrobial and Antileukemia Activity
Studies have been conducted on the synthesis and biological activity of compounds with structural similarities, revealing their potential in antimicrobial and antileukemia applications, indicating the broader therapeutic possibilities of "this compound" and its analogs (Yang et al., 2009).
Serotonin Reuptake Inhibitor Applications
The compound and its related chemicals have been examined for their potential as serotonin reuptake inhibitors, with implications for treating various mental health disorders, demonstrating its applicability in the development of psychiatric medications (Miura et al., 1993).
Safety and Hazards
Properties
IUPAC Name |
2-[(2-fluorophenyl)methyl]piperidine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FN.ClH/c13-12-7-2-1-5-10(12)9-11-6-3-4-8-14-11;/h1-2,5,7,11,14H,3-4,6,8-9H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSMWNOCXPIPODX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC(C1)CC2=CC=CC=C2F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1955492-78-0 |
Source
|
Record name | 2-[(2-fluorophenyl)methyl]piperidine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.